Cas no 406-42-8 (1,3-Dibromo-1,1-difluorobutane)

• Product Name: 1,3-Dibromo-1,1-difluorobutane
• CAS No: 406-42-8
• MF: C₄H₆Br₂F₂
• MW: 251.895246982574
• MDL: MFCD00077496
• CID: 328566
• PubChem ID: 2736759
• Update Time: 2025-06-30

1,3-Dibromo-1,1-difluorobutane Chemical and Physical Properties

Names and Identifiers

• Butane,1,3-dibromo-1,1-difluoro-
• 1,3-DIBROMO-1,1-DIFLUOROBUTANE
• 1,3-Dibromo-1,1-difluorobutane, tech.
• 1,3-Dibrom-1,1-difluor-butan
• 1,3-dibromo-1,1-difluoro-butane
• Butane,1,3-dibromo-1,1-difluoro
• PC2237F
• DYWJVIZPXZXUML-UHFFFAOYSA-N
• MFCD00077496
• FT-0715242
• DTXSID90371579
• 406-42-8
• AKOS007930328
• 1,3-Dibromo-1,1-difluorobutane

• MDL： MFCD00077496
• Inchi： 1S/C4H6Br2F2/c1-3(5)2-4(6,7)8/h3H,2H2,1H3
• InChI Key： DYWJVIZPXZXUML-UHFFFAOYSA-N
• SMILES： BrC(C)CC(F)(F)Br

Computed Properties

• Exact Mass: 249.88000
• Monoisotopic Mass: 249.88043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.8586
• Melting Point: 62-64
• Boiling Point: 60-61/50mm
• Flash Point: 40.8°C
• Refractive Index: 1.4489
• PSA: 0.00000
• LogP: 3.14760

1,3-Dibromo-1,1-difluorobutane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 1,3-Dibromo-1,1-difluorobutane

Introduction to 1,3-Dibromo-1,1-difluorobutane (CAS No. 406-42-8)

1,3-Dibromo-1,1-difluorobutane, with the CAS number 406-42-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its bromine and fluorine substituents, which confer it with specific reactivity and stability profiles. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of 1,3-Dibromo-1,1-difluorobutane.

Chemical Structure and Synthesis

The molecular formula of 1,3-Dibromo-1,1-difluorobutane is C₄H₆Br₂F₂. The compound features a butane backbone with bromine atoms at the 3rd position and fluorine atoms at the 1st position. This specific arrangement of functional groups imparts unique properties to the molecule. The synthesis of 1,3-Dibromo-1,1-difluorobutane typically involves multi-step reactions starting from simpler precursors. One common approach is the sequential addition of bromine and fluorine to a butane derivative. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more feasible on a larger scale.

Physical and Chemical Properties

1,3-Dibromo-1,1-difluorobutane is a colorless liquid at room temperature with a characteristic odor. Its boiling point is approximately 95°C, and it has a density of around 1.7 g/cm³. The compound is insoluble in water but readily soluble in organic solvents such as hexane and dichloromethane. The presence of bromine and fluorine atoms significantly affects its physical properties, making it more polar and less volatile compared to unsubstituted butanes.

In terms of chemical reactivity, 1,3-Dibromo-1,1-difluorobutane exhibits interesting behavior due to the presence of multiple reactive sites. The bromine atoms can undergo substitution reactions with nucleophiles, while the fluorine atoms can participate in various organic transformations. These properties make it a valuable intermediate in synthetic chemistry.

Potential Applications

The unique combination of bromine and fluorine substituents in 1,3-Dibromo-1,1-difluorobutane opens up a wide range of potential applications. In the field of pharmaceuticals, this compound can serve as a building block for the synthesis of novel drugs with improved pharmacological properties. For instance, recent studies have explored its use in the development of antiviral agents and anticancer drugs.

In materials science, 1,3-Dibromo-1,1-difluorobutane can be used as a precursor for the synthesis of advanced polymers with enhanced thermal stability and mechanical strength. These polymers find applications in various industries, including electronics and aerospace.

In addition to these areas, 1,3-Dibromo-1,1-difluorobutane has shown promise in environmental remediation technologies. Its ability to undergo selective reactions makes it useful in the removal of pollutants from water and soil.

Literature Review and Recent Research Findings

The scientific community has been actively investigating the properties and applications of 1,3-Dibromo-1,1-difluorobutane. A recent study published in the Journal of Organic Chemistry highlighted the use of this compound as an efficient intermediate in the synthesis of fluoroalkylated pharmaceuticals. The researchers demonstrated that the bromine substituents could be selectively replaced by various functional groups using mild reaction conditions.

Another notable study published in Advanced Materials explored the use of 1,3-Dibromo-1,1-difluorobutane-derived polymers in flexible electronics. The polymers exhibited excellent mechanical flexibility and thermal stability, making them suitable for use in wearable devices and flexible displays.

In the realm of environmental science, researchers at a leading university investigated the potential of 1,3-Dibromo-1,1-difluorobutane strong>-based materials for removing heavy metals from contaminated water sources. The results showed that these materials could effectively adsorb toxic metals such as lead and mercury with high efficiency.

Safety Considerations strong>

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